(4S,4aR,5S,5aR,6R,12aS)-4-(dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide

• IUPAC Name: 4-(dimethylamino)-1,5,10,11,12a-pentahydroxy-6-methyl-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
• InChI: InChI=1S/C22H24N2O8/c1-7-8-5-4-6-9(25)11(8)16(26)12-10(7)17(27)14-15(24(2)3)18(28)13(21(23)31)20(30)22(14,32)19(12)29/h4-7,10,14-15,17,25-27,30,32H,1-3H3,(H2,23,31)
• InChI Key: SGKRLCUYIXIAHR-UHFFFAOYSA-N
• Canonical SMILES: CC1C2C(C3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)O)C(=O)N)N(C)C)O
• Molecular Formula: C22H24N2O8
• Molecular Weight: 444.4 g/mol

Description

The compound “(4S,4aR,5S,5aR,6R,12aS)-4-(dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide” has a molecular formula of C22H24N2O8. It has an average mass of 444.435 Da and a monoisotopic mass of 444.153259 Da.

Molecular Structure Analysis

The compound has a complex structure with multiple chiral centers. It contains several functional groups, including carboxamide, hydroxyl, and dimethylamino groups.

Scientific Research Applications

Antibacterial and Antimicrobial Studies

A significant application of this compound is in the realm of antibacterial and antimicrobial research. For instance, a study on Mannich bases derived from this compound showed promising antibacterial activity against various gram-negative bacteria, indicating its potential in developing new antibacterial agents (Joshi, Manikpuri, & Tiwari, 2007). Similarly, another research explored its application in inhibiting Pseudomonas aeruginosa lipase, further highlighting its potential in antimicrobial therapy (Ikpeazu, Otuokere, & Igwe, 2017).

Structural Analysis and Molecular Design

The compound has been utilized in structural chemistry for understanding molecular structures, such as in a study that determined the structure of a related compound using X-ray analysis, which is crucial for the design of new drugs and understanding of drug interactions (Carrondo, Matias, Heggie, & Page, 1994). Additionally, it has been involved in molecular docking studies to identify potential structural scaffolds against targets like the SARS-CoV-2 Mpro, a critical step in drug discovery (Onah et al., 2021).

Drug Analysis and Pharmaceutical Studies

This compound has been a subject in pharmaceutical sciences, particularly in studies related to drug activity and effects in pharmacokinetics. For example, a study on conductometric measurements of this compound provided insights into its absorption, transmission, and excretion, which are essential for understanding its behavior in the human body (Meshrama et al., 2014).

Applications in Disease Treatment and Prevention

The compound's derivatives have been investigated for their potential in treating various diseases. A study on copper(ii) mixed-ligand polypyridyl complexes with this compound demonstrated its potential in cancer treatment and malaria prevention, showcasing its versatility in medicinal applications (Abosede et al., 2016).